Dfdm-calcitriol
Dfdm-calcitriol
Brand Name:
Vulcanchem
CAS No.:
123836-13-5
VCID:
VC20886232
InChI:
InChI=1S/C29H46F2O3/c1-6-28(34,7-2)29(30,31)16-14-19(3)24-12-13-25-21(9-8-15-27(24,25)5)10-11-22-17-23(32)18-26(33)20(22)4/h10-11,19,23-26,32-34H,4,6-9,12-18H2,1-3,5H3/b21-10+,22-11-/t19-,23-,24-,25?,26?,27-/m1/s1
SMILES:
CCC(CC)(C(CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)(F)F)O
Molecular Formula:
C29H46F2O3
Molecular Weight:
480.7 g/mol
Dfdm-calcitriol
CAS No.: 123836-13-5
Cat. No.: VC20886232
Molecular Formula: C29H46F2O3
Molecular Weight: 480.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123836-13-5 |
|---|---|
| Molecular Formula | C29H46F2O3 |
| Molecular Weight | 480.7 g/mol |
| IUPAC Name | (1R,5Z)-5-[(2E)-2-[(1R,7aR)-1-[(2R)-6-ethyl-5,5-difluoro-6-hydroxyoctan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C29H46F2O3/c1-6-28(34,7-2)29(30,31)16-14-19(3)24-12-13-25-21(9-8-15-27(24,25)5)10-11-22-17-23(32)18-26(33)20(22)4/h10-11,19,23-26,32-34H,4,6-9,12-18H2,1-3,5H3/b21-10+,22-11-/t19-,23-,24-,25?,26?,27-/m1/s1 |
| Standard InChI Key | OUCLWOMRWNRDCS-BRCLTZEPSA-N |
| Isomeric SMILES | CCC(CC)(C(CC[C@@H](C)[C@H]1CCC\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CC(C3=C)O)O)C)(F)F)O |
| SMILES | CCC(CC)(C(CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)(F)F)O |
| Canonical SMILES | CCC(CC)(C(CCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)(F)F)O |
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